N-([2,4'-bipyridin]-4-ylmethyl)-3-methylbenzenesulfonamide

• IUPAC Name: 3-methyl-N-[(2-pyridin-4-ylpyridin-4-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C18H17N3O2S/c1-14-3-2-4-17(11-14)24(22,23)21-13-15-5-10-20-18(12-15)16-6-8-19-9-7-16/h2-12,21H,13H2,1H3
• InChI Key: LOXDECMXVGQXBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)NCC2=CC(=NC=C2)C3=CC=NC=C3
• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.4 g/mol
• CAS No.: 2320958-93-6

Description

N-([2,4'-bipyridin]-4-ylmethyl)-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C18H17N3O2S and its molecular weight is 339.41. The purity is usually 95%.
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Scientific Research Applications

DNA Interaction and Anticancer Activity

N-([2,4'-bipyridin]-4-ylmethyl)-3-methylbenzenesulfonamide derivatives have been studied for their interaction with DNA and anticancer activities. Research has shown that the N-sulfonamide derivative plays a significant role in governing the type of interaction with DNA. These derivatives have demonstrated the ability to cleave DNA and exhibit antiproliferative activity in yeast and human tumor cells, producing cell death primarily by apoptosis (González-Álvarez et al., 2013).

Structural and Spectral Studies

The structural and spectral characteristics of mixed ligand complexes involving this compound have been extensively studied. These studies include density functional theory (DFT) calculations, which help in understanding the nature of the bands in the experimental UV–vis absorption spectra of these complexes (Garnovskii et al., 2020).

Antibacterial and Lipoxygenase Inhibition

Some sulfonamides bearing a 1,4-benzodioxin ring, similar to this compound, have been synthesized and screened for antibacterial potential. They have shown good inhibitory activity against various bacterial strains and also displayed decent inhibition against the lipoxygenase enzyme, which is significant for treating inflammatory ailments (Abbasi et al., 2017).

Crystal Structure Analysis

The crystal structure of compounds related to this compound has been determined, revealing significant insights into the stabilization of the structure through hydrogen bonding and van der Waals interactions. Such studies are crucial for understanding the physical and chemical properties of these compounds (Nirmala & Gowda, 1981).

Luminescence and Antibacterial Properties

Research on d10 metal complexes based on sulfamethoxazole, a compound structurally related to this compound, has shown that auxiliary ligands can induce structure diversity. These complexes exhibit luminescence and antibacterial properties, which are significant for pharmaceutical applications (Feng et al., 2021).